Cas no 834898-01-0 (Benzene, 1-(2,6-dimethyl-11-nitro-2,6,10-undecatrienyl)-3-methyl-)

• Product name: Benzene, 1-(2,6-dimethyl-11-nitro-2,6,10-undecatrienyl)-3-methyl-
• CAS No: 834898-01-0
• MF: C₂₀H₂₇NO₂
• MW: 313.433885812759
• CID: 670511
• PubChem ID: 69756224

Benzene, 1-(2,6-dimethyl-11-nitro-2,6,10-undecatrienyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2,6-dimethyl-11-nitro-2,6,10-undecatrienyl)-3-methyl-
• 1-(2,6-dimethyl-11-nitroundeca-2,6,10-trienyl)-3-methylbenzene
• 834898-01-0
• 1-(2,6-DIMETHYL-11-NITROUNDECA-2,6,10-TRIEN-1-YL)-3-METHYLBENZENE
• DTXSID20741266

• Inchi： InChI=1S/C20H27NO2/c1-17(9-5-4-6-14-21(22)23)10-7-11-18(2)15-20-13-8-12-19(3)16-20/h6,8-9,11-14,16H,4-5,7,10,15H2,1-3H3
• InChI Key： ZAQUROIYTHFNIS-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)CC(=CCCC(=CCCC=C[N+](=O)[O-])C)C

Computed Properties

• Exact Mass: 313.204179104g/mol
• Monoisotopic Mass: 313.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 45.8Ų
• XLogP3: 6.6